Cas no 1333319-56-4 (4-(Benzyloxy)-2-iodopyrimidine)

• Product Name: 4-(Benzyloxy)-2-iodopyrimidine
• CAS No: 1333319-56-4
• MF: C₁₁H₉IN₂O
• MW: 312.106434583664
• CID: 1033899
• PubChem ID: 71303172
• Update Time: 2025-11-02

4-(Benzyloxy)-2-iodopyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-2-iodopyrimidine
• 2-iodo-4-phenylmethoxypyrimidine
• 1333319-56-4
• DB-252802
• DTXSID40744835
• SB58692

• Inchi： 1S/C11H9IN2O/c12-11-13-7-6-10(14-11)15-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： XKTFUFBAKQHRAB-UHFFFAOYSA-N
• SMILES： IC1=NC=CC(=N1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.97596g/mol
• Monoisotopic Mass: 311.97596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35Ų

Additional information on 4-(Benzyloxy)-2-iodopyrimidine

4-(Benzyloxy)-2-iodopyrimidine (CAS 1333319-56-4): A Versatile Building Block in Modern Organic Synthesis

4-(Benzyloxy)-2-iodopyrimidine (CAS 1333319-56-4) represents an important halogenated pyrimidine derivative that has gained significant attention in pharmaceutical research and organic synthesis. This iodopyrimidine compound serves as a crucial intermediate for constructing complex molecular architectures, particularly in the development of nucleoside analogs and heterocyclic pharmaceuticals. The presence of both benzyloxy and iodo substituents on the pyrimidine ring makes this compound exceptionally valuable for cross-coupling reactions and nucleophilic substitutions.

The growing demand for 4-(Benzyloxy)-2-iodopyrimidine reflects current trends in medicinal chemistry, where researchers are actively exploring novel pyrimidine-based therapeutics for various applications. Recent studies highlight its utility in developing kinase inhibitors, antiviral agents, and anticancer compounds – areas that consistently rank among the top searched topics in pharmaceutical research databases. The compound's CAS 1333319-56-4 identifier has seen increased search frequency across scientific platforms, indicating rising interest from both academic and industrial researchers.

From a chemical perspective, 4-(Benzyloxy)-2-iodopyrimidine demonstrates excellent stability under standard laboratory conditions, making it suitable for various organic transformations. The benzyl protecting group offers selective deprotection possibilities, while the iodo substituent at the 2-position serves as an excellent leaving group for palladium-catalyzed couplings. These features answer common queries from synthetic chemists regarding protecting group strategies and halogenated pyrimidine reactivity – topics frequently searched in organic chemistry forums.

The synthesis of 4-(Benzyloxy)-2-iodopyrimidine typically involves halogenation reactions of protected pyrimidine precursors, with yields optimized through modern green chemistry approaches. This aligns with current industry trends toward sustainable synthesis methods, a hot topic in chemical manufacturing. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the high purity required for pharmaceutical applications, addressing quality concerns commonly raised by procurement specialists.

In drug discovery applications, CAS 1333319-56-4 has shown particular promise as a precursor for modified nucleosides – a class of compounds receiving renewed attention for their potential in RNA-targeted therapies. The COVID-19 pandemic has spurred unprecedented interest in antiviral drug development, making this compound's role in creating nucleoside analogs especially relevant to current research priorities. Pharmaceutical companies frequently search for reliable sources of such high-value intermediates to accelerate their discovery pipelines.

The market for 4-(Benzyloxy)-2-iodopyrimidine reflects broader trends in fine chemical supply, with increasing demand from contract research organizations and academic institutions. Quality specifications often include requirements for low heavy metal content and high HPLC purity – key search terms among purchasing agents. Storage recommendations typically suggest protection from light and moisture, with stable performance reported at temperatures between 2-8°C under inert atmosphere.

From a regulatory standpoint, proper handling of iodinated compounds like 4-(Benzyloxy)-2-iodopyrimidine requires standard laboratory safety protocols. Material Safety Data Sheets (MSDS) provide essential guidance that many researchers search for when working with such specialty chemicals. The compound's classification falls within standard laboratory chemical guidelines when used appropriately in research settings.

Future applications of CAS 1333319-56-4 may expand into emerging areas like PROTAC technology and click chemistry platforms, both trending topics in current medicinal chemistry literature. Its potential use in developing targeted protein degraders represents an exciting frontier in drug discovery, answering growing industry interest in this revolutionary therapeutic approach. The compound's versatility ensures its continued relevance as synthetic methodologies evolve.

For researchers seeking pyrimidine building blocks, 4-(Benzyloxy)-2-iodopyrimidine offers distinct advantages in structure-activity relationship studies. The ability to selectively modify either the benzyloxy group or iodo position enables efficient exploration of chemical space – a capability highly valued in modern combinatorial chemistry approaches. These attributes make it a frequent subject of inquiries in chemical patent applications and research publications.

As the pharmaceutical industry continues to prioritize small molecule therapeutics, intermediates like 4-(Benzyloxy)-2-iodopyrimidine will remain essential tools for medicinal chemists. The compound's CAS 1333319-56-4 identifier serves as a crucial reference point for procurement and literature searches, while its chemical functionality supports innovation across multiple therapeutic areas. With proper handling and application, this versatile iodopyrimidine derivative will continue contributing to advances in human health through chemical innovation.